Cas no 1190320-56-9 (3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190320-56-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4562414
• Update Time: 2025-07-20

3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoroMethyl)-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-4-(trifluoromethyl)-
• 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)4-1-2-13-7-6(4)5(12)3-14-7/h1-3H,(H,13,14)
• InChI Key： MDWDEEUWAJNNNJ-UHFFFAOYSA-N
• SMILES： C12NC=C(I)C1=C(C(F)(F)F)C=CN=2

Additional information on 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190320-56-9)

3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190320-56-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolopyridine core, trifluoromethyl group, and iodo substitution, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeted therapies, particularly in oncology and CNS disorders, aligning with the growing demand for precision medicine.

The compound's pyrrolo[2,3-b]pyridine scaffold is structurally analogous to purine bases, enabling interactions with biological targets like kinases and GPCRs. This property has led to its investigation in small-molecule inhibitors, a hot topic in cancer immunotherapy and neurodegenerative disease research. Recent publications highlight its role in modulating protein-protein interactions, addressing a key challenge in modern drug design. The trifluoromethyl group enhances metabolic stability and membrane permeability, critical factors in bioavailability optimization – a frequent search term among medicinal chemists.

Synthetic approaches to 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine typically involve palladium-catalyzed cross-coupling reactions, reflecting the pharmaceutical industry's focus on green chemistry and atom economy. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity, meeting the stringent requirements of GMP-compliant production. These quality control aspects are crucial for researchers searching for reliable synthetic intermediates or building blocks for drug development.

In material science, the compound's electron-deficient nature makes it interesting for organic electronics applications. Its potential in OLED materials and photovoltaic devices aligns with the global push for sustainable energy solutions. The iodo substituent serves as a versatile handle for further functionalization through Sonogashira coupling or Buchwald-Hartwig amination, techniques frequently discussed in organic synthesis forums.

Stability studies indicate that CAS 1190320-56-9 requires storage under inert conditions, a practical consideration for laboratories focusing on long-term compound storage. Its solubility profile in DMSO and dichloromethane facilitates various biological assays, addressing common formulation challenges noted in high-throughput screening workflows. These properties make it particularly valuable for fragment-based drug discovery approaches gaining popularity in academic and industrial settings.

The compound's patent landscape reveals applications in kinase inhibitor development, particularly for JAK/STAT pathway modulation – a trending topic in autoimmune disease research. This connects with frequent searches about next-generation inflammatory disease treatments. Its molecular weight (302.06 g/mol) and lipophilicity parameters place it within the desirable range for blood-brain barrier penetration, explaining its investigation in CNS drug development projects.

Recent advancements in cryo-EM and X-ray crystallography have enabled precise determination of its binding modes with biological targets, contributing to the structure-activity relationship (SAR) studies that dominate current medicinal chemistry literature. The compound's heteroaromatic system participates in diverse non-covalent interactions, making it a versatile scaffold for addressing undruggable targets – a major focus area in contemporary drug discovery.

From a commercial perspective, 3-iodo-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is available from specialized suppliers catering to the contract research organization (CRO) market. Its pricing reflects the complexity of multi-step synthesis and halogenated intermediate purification processes. Quality documentation typically includes HPLC certificates and residual solvent analysis, meeting the stringent requirements of FDA submission packages.

Environmental considerations regarding fluorinated compounds have prompted studies on its biodegradation pathways, responding to increasing regulatory focus on green pharmaceuticals. The compound's PFAS-related structural elements are being evaluated through modern computational toxicology tools, addressing growing concerns about sustainable chemistry in the research community.

In conclusion, CAS 1190320-56-9 represents a sophisticated research chemical with multifaceted applications across life sciences and materials engineering. Its continued investigation supports several cutting-edge research directions, from targeted cancer therapies to advanced organic semiconductors, positioning it as a compound of significant scientific and commercial interest in contemporary chemical research.